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Compound of Interest |

(3-Trifluoromethyl-pyrazol-1-yl)-
Compound Name:

acetic acid
CAS No.: 926241-24-9
Cat. No.: B1299262

Get Quote

(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid is a heterocyclic organic compound featuring a
pyrazole core. The strategic placement of two key functional groups defines its chemical
character and potential utility:

o The Trifluoromethyl Group (-CF3): The incorporation of fluorine into organic molecules is a
cornerstone of modern medicinal and agricultural chemistry. The -CFs group is a powerful
modulator of a molecule's properties. It is highly electron-withdrawing, which can alter the
acidity of nearby protons (like the N-H of a pyrazole precursor) and influence reaction
pathways. Furthermore, it can enhance metabolic stability by blocking sites susceptible to
oxidative degradation and improve membrane permeability and binding affinity due to its
lipophilic nature.

e The Acetic Acid Moiety (-CH2COOH): The carboxymethyl group attached to the pyrazole
nitrogen provides a versatile chemical handle. It can act as a pharmacophore, engaging with
biological targets through hydrogen bonding or ionic interactions. It also serves as a key
synthetic linker, enabling the molecule to be incorporated into larger, more complex
structures such as peptides or ester-based prodrugs.
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The combination of a stable, aromatic pyrazole scaffold with these two functional groups makes
(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid a valuable building block. While specific
applications for this exact molecule are not extensively documented in peer-reviewed literature,
its structural class is prominent in the development of herbicides, fungicides, anti-inflammatory
agents, and analgesics[1][2][3]. This guide serves to consolidate the known data and provide a
robust framework for its synthesis and safe handling in a research setting.

Physicochemical and Spectroscopic Properties

The fundamental properties of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid are summarized
below. This data is critical for experimental design, including solvent selection, reaction
monitoring, and safety assessments.

Property Value Source
CAS Number 926241-24-9 [4]
2-[3-(Trifluoromethyl)pyrazol-1-

'UPAC Name yI][acitic acid o L
Molecular Formula CeHsF3N202 [4]
Molecular Weight 194.11 g/mol [4]
Appearance Solid

Purity Typically 298% [4]

InChi Key GTIGZYNSHOYHSP- 4]

UHFFFAOYSA-N

) O=C(O)CN1C=CC(C(F)
Canonical SMILES [4]
(F)F)=N1

Synthesis Pathway and Experimental Protocol

While a specific published synthesis for 926241-24-9 is not readily available, a chemically
sound and widely accepted two-step pathway can be proposed. This process involves the N-
alkylation of the pyrazole ring followed by ester hydrolysis. This approach is standard for the
synthesis of N-substituted pyrazole acetic acids.
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Proposed Synthetic Workflow

The synthesis begins with the commercially available precursor, 3-(Trifluoromethyl)-1H-
pyrazole, which is first alkylated with an ethyl haloacetate ester. The resulting ester
intermediate is then hydrolyzed under basic conditions to yield the final carboxylic acid product.

Step 1: N-Alkylation

Step 2: Hydrolysis

)| purification & solation

Nucleophilic ﬁEthyl (3-Trifluoromethyl-pyrazol-1-yl)-acetate »-| Ester Intermediate
Substution ),

NaOH / H20, THF
then HCI (aq) workup

Saponification

(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid
(CAS: 926241-24-9)

3-(Trifluoromethyl)-1H-pyrazole
(CAS: 20154-03-4)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid.

Detailed Experimental Protocol

This protocol is a representative procedure. Researchers should adapt it based on available
equipment and perform small-scale trials to optimize conditions.

Step 1: Synthesis of Ethyl (3-Trifluoromethyl-pyrazol-1-yl)-acetate (Intermediate)

e Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux
condenser, add 3-(Trifluoromethyl)-1H-pyrazole (1.0 eq), anhydrous potassium carbonate
(K2COs3, 1.5 eq), and acetone (15 mL per gram of pyrazole).

o Causality: Potassium carbonate is a mild base sufficient to deprotonate the pyrazole N-H,
creating a nucleophilic anion. Acetone is a suitable polar aprotic solvent for this Sn2

reaction.
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o Addition: While stirring, add ethyl bromoacetate (1.1 eq) dropwise to the suspension at room
temperature.

e Reaction: Heat the mixture to reflux (approx. 56°C) and maintain for 4-6 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting pyrazole is
consumed.

o Work-up: Cool the reaction mixture to room temperature and filter off the inorganic salts
(K2COs and KBr). Wash the solid residue with a small amount of acetone.

« |solation: Combine the filtrates and evaporate the solvent under reduced pressure using a
rotary evaporator. The resulting crude oil is the ethyl ester intermediate.

« Purification: Purify the crude product via flash column chromatography on silica gel, using a
gradient of ethyl acetate in hexanes as the eluent.

Step 2: Synthesis of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid (Final Product)

o Setup: Dissolve the purified ethyl ester intermediate (1.0 eq) in a mixture of tetrahydrofuran
(THF) and water (3:1 v/v).

e Hydrolysis: Add sodium hydroxide (NaOH, 1.2 eq) and stir the mixture at room temperature
for 2-4 hours. Monitor the saponification by TLC until the ester is no longer present.

o Causality: NaOH mediates the hydrolysis (saponification) of the ethyl ester to its
corresponding sodium carboxylate salt, which is water-soluble.

 Acidification: Cool the reaction mixture in an ice bath and slowly acidify to pH ~2 by adding
1M hydrochloric acid (HCI). The final product should precipitate as a solid.

o Causality: Acidification protonates the carboxylate salt, rendering the final carboxylic acid
product insoluble in the aqueous medium, thus allowing for its isolation.

« |solation: Collect the solid precipitate by vacuum filtration. Wash the solid with cold deionized
water to remove any remaining inorganic salts.
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e Drying: Dry the product under vacuum to yield (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid
as a solid. The purity can be confirmed by NMR spectroscopy and HPLC.

Potential Applications and Research Context

The structural elements of (3-Trifluoromethyl-pyrazol-1-yl)-acetic acid suggest its potential
as a valuable intermediate in several areas of chemical research.

(3-Trifluoromethyl-pyrazol-1-yl)

-acetic acid
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[ Trifluoromethyl Group (-CFs) J Pyrazole Core) Acetic Acid Side—Chain)
Metabolic Stability Bioactive Scaffold Prgven Pharmacophore Linker / Binding Group Polymerization Handle
& Potency
Potential Applications
\ 4 \J Y
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Click to download full resolution via product page
Caption: Relationship between structural features and potential applications.

o Agrochemicals: The pyrazole ring is a well-established scaffold in many commercial
pesticides. The trifluoromethyl group often enhances the biological activity of these
compounds. Related molecules are explored for their potential as herbicides and fungicides,
suggesting this compound could serve as a precursor to new crop protection agents[1][3].

» Pharmaceutical Development: Many pyrazole derivatives exhibit a wide range of biological
activities. Structurally similar compounds have been investigated as anti-inflammatory and
analgesic drugs[1]. The acetic acid moiety allows for its incorporation into larger molecules to
modulate solubility or to act as a linker to other pharmacophores.
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» Material Science: The carboxylic acid function provides a reactive site for polymerization or
for grafting onto surfaces, opening possibilities in the development of advanced materials
with enhanced thermal or chemical resistance[1].

Safety and Handling

(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid is classified as harmful and an irritant. Strict
adherence to safety protocols is mandatory.[4][5]

~HS H | Classificati

Hazard Class Statement GHS Code Pictogram

GHSO07

Acute Toxicity, Oral Harmful if swallowed H302 _
(Harmful/Irritant)

o o GHSO07
Skin Irritation Causes skin irritation H315 )
(Harmful/Irritant)
o Causes serious eye GHSO07
Eye Irritation S H319 )
irritation (Harmful/Irritant)
) o May cause respiratory GHSO07
Respiratory Irritation o H335 i
irritation (Harmful/Irritant)

Data sourced from multiple suppliers.[4][5]

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Always handle this compound in a well-ventilated chemical fume hood
to avoid inhalation of dust or vapors[5][6]. Ensure that eyewash stations and safety showers
are readily accessible.[7][8]

o Eye/Face Protection: Wear chemical safety goggles that meet European Standard EN166 or
OSHA's 29 CFR 1910.133 regulations.[7]

o Skin Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves prior to use
and use a proper glove removal technique to avoid skin contact[5][9]. Wear a lab coat to
protect personal clothing.
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o Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard EN
149 approved respirator[8].

» General Hygiene: Avoid contact with skin, eyes, and clothing[6]. Wash hands thoroughly
after handling and before breaks[5][6]. Do not eat, drink, or smoke in the laboratory[4][5].

First Aid Measures

« If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth. Do NOT induce
vomiting[4][5].

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration. Consult a physician[6][9].

« If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water and
soap[6][9]. If irritation occurs, seek medical attention.

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention[4][6]

[7].

Storage and Disposal

e Storage: Store in a cool, dry, and well-ventilated place[5]. Keep the container tightly closed
and store locked up[5][8].

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations for hazardous waste[5]. Do not let the product enter drains[5][6].

Conclusion

(3-Trifluoromethyl-pyrazol-1-yl)-acetic acid, identified by CAS number 926241-24-9, is a
fluorinated heterocyclic compound with significant potential as a building block in synthetic
chemistry. Its trifluoromethyl and acetic acid functionalities provide a unique combination of
metabolic stability, lipophilicity, and synthetic versatility. While its direct applications require
further exploration, its structural class is of high interest in the agrochemical and
pharmaceutical industries. The synthetic protocol and safety information detailed in this guide

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC452280250&countryCode=US&language=en
https://www.angenechemical.com/sds/70597-87-4.pdf
https://sds.fluorochem.co.uk/eng/sds_F059995_en.pdf
https://www.angenechemical.com/sds/70597-87-4.pdf
https://fluorochem.co.uk/product/F059995/
https://sds.fluorochem.co.uk/eng/sds_F059995_en.pdf
https://fluorochem.co.uk/product/F059995/
https://sds.fluorochem.co.uk/eng/sds_F059995_en.pdf
https://www.angenechemical.com/sds/70597-87-4.pdf
https://www.capotchem.com/doc/viewmsds_20154-03-4.html
https://www.angenechemical.com/sds/70597-87-4.pdf
https://www.capotchem.com/doc/viewmsds_20154-03-4.html
https://fluorochem.co.uk/product/F059995/
https://www.angenechemical.com/sds/70597-87-4.pdf
https://www.fishersci.com/store/msds?partNumber=AC457340050&productDescription=3-TRIFLUOROMETHYL-1H-P+5GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F059995_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F059995_en.pdf
https://www.fishersci.com/store/msds?partNumber=AC452280250&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F059995_en.pdf
https://sds.fluorochem.co.uk/eng/sds_F059995_en.pdf
https://www.angenechemical.com/sds/70597-87-4.pdf
https://www.benchchem.com/product/b1299262/docs?utm_src=pdf-body#introduction-the-significance-of-a-fluorinated-heterocycle
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

provide a solid foundation for researchers to safely handle and utilize this compound in their
work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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